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Compound of Interest

Compound Name: (S)-(Tetrahydrofuran-3-yl)methanol

Cat. No.: B598496

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of (S)-
(Tetrahydrofuran-3-yl)methanol, a key chiral building block in the synthesis of various
pharmaceutical compounds. This document summarizes its known quantitative data, outlines
experimental protocols for property determination, and presents a logical workflow for
accessing chemical information.

Core Physicochemical Data

(S)-(Tetrahydrofuran-3-yl)methanol, identified by the CAS number 124391-75-9, is a valuable
intermediate in organic synthesis.[1][2][3] Its stereospecific nature makes it a crucial
component in the development of enantiomerically pure active pharmaceutical ingredients
(APIs). A summary of its key physical and chemical properties is presented in the table below.
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Property Value Remarks

Boiling Point 198.6 + 0.0 °C Predicted at 760 mmHg.[4]
Molecular Formula CsH1002

Molecular Weight 102.13 g/mol [1]

Density 1.038 + 0.06 g/cm?3 Predicted.[4]

pKa 14.81 +0.10 Predicted.[4]

Appearance Colorless to light yellow liquid [4]

Storage Temperature

2-8°C

[4]

SMILES

O1CC--INVALID-LINK--C1

[4]

InChlKey

PCPUMGYALMOCHF-
YFKPBYRVSA-N

[4]

Experimental Protocols

While specific experimental details for the determination of the boiling point of (S)-

(Tetrahydrofuran-3-yl)methanol are not extensively published, standard laboratory

procedures for high-boiling liquids can be employed. The following outlines a general

methodology based on the Thiele tube method, a common and efficient technique for small-

scale boiling point determination.[5][6]

Objective: To determine the boiling point of (S)-(Tetrahydrofuran-3-yl)methanol using the

Thiele tube method.

Materials:

Thiele tube

Thermometer (calibrated)

(S)-(Tetrahydrofuran-3-yl)methanol sample

High-temperature heating oil (e.g., mineral oil or silicone oil)
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Capillary tubes (one end sealed)

Small rubber band or wire for attaching the sample tube to the thermometer

Small test tube

Bunsen burner or heating mantle

Safety glasses, lab coat, and appropriate gloves
Procedure:

o Sample Preparation: Fill the small test tube with the (S)-(Tetrahydrofuran-3-yl)methanol
sample to a depth of approximately 1-2 cm.

o Capillary Insertion: Place a capillary tube (sealed end up) into the test tube containing the
sample.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
The bottom of the test tube should be level with the thermometer bulb.

o Thiele Tube Setup: Insert the thermometer and attached test tube assembly into the Thiele
tube, ensuring the sample is immersed in the heating oil. The rubber band should remain
above the oil level to prevent degradation.

¢ Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating
mantle.[7] The design of the Thiele tube facilitates the circulation of the heating oil, ensuring
uniform temperature distribution.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This is due to the expansion of the air trapped inside. Continue heating
until a rapid and continuous stream of bubbles is observed.

o Boiling Point Determination: At the point of a continuous stream of bubbles, remove the heat
source and allow the apparatus to cool slowly. The boiling point is the temperature at which
the liquid just begins to enter the capillary tube.[5][7] This occurs when the vapor pressure of
the sample equals the atmospheric pressure.
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e Recording: Record the temperature at which the liquid enters the capillary tube. For
accuracy, it is advisable to repeat the determination.

Logical Workflow for Chemical Property Information

The following diagram illustrates a simplified workflow for researchers seeking information on a
specific chemical compound.
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Workflow for Accessing Chemical Property Data

Start: Identify
Chemical of Interest

Search for CAS Number

Query Chemical Databases Literature Search
(e.g., PubChem, ChemSpider) (e.g., SciFinder, Reaxys)

Physicochemical Data

Found?
Yes No

Perform Experimental
Determination

Compile and Verify Data

End: Data Acquired

Click to download full resolution via product page

Caption: A flowchart illustrating the process for obtaining chemical property information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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